(E)-2-morpholino-5-((5-(p-tolyl)furan-2-yl)methylene)thiazol-4(5H)-one

• IUPAC Name: (5E)-5-[[5-(4-methylphenyl)furan-2-yl]methylidene]-2-morpholin-4-yl-1,3-thiazol-4-one
• InChI: InChI=1S/C19H18N2O3S/c1-13-2-4-14(5-3-13)16-7-6-15(24-16)12-17-18(22)20-19(25-17)21-8-10-23-11-9-21/h2-7,12H,8-11H2,1H3/b17-12+
• InChI Key: FMPMZUAARSQGKI-SFQUDFHCSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CC=C(O2)C=C3C(=O)N=C(S3)N4CCOCC4
• Isomeric SMILES: CC1=CC=C(C=C1)C2=CC=C(O2)/C=C/3\C(=O)N=C(S3)N4CCOCC4
• Molecular Formula: C19H18N2O3S
• Molecular Weight: 354.4 g/mol

Description

(E)-2-morpholino-5-((5-(p-tolyl)furan-2-yl)methylene)thiazol-4(5H)-one, also known as MTMT, is a synthetic compound that has gained attention in the field of medicinal chemistry due to its potential therapeutic applications. MTMT belongs to the class of thiazole derivatives, which are known to possess various biological activities.

Scientific Research Applications

Antimicrobial Activity

(E)-2-morpholino-5-((5-(p-tolyl)furan-2-yl)methylene)thiazol-4(5H)-one and its derivatives have shown potential in antimicrobial applications. Abdelhamid et al. (2019) synthesized a series of novel functionalized 1,3,4-thiadiazoles, 1,3-thiazoles, and pyrazoline-containing moieties, evaluating them for their antibacterial and antifungal activities. The results revealed promising antimicrobial activities for some derivatives, comparable to reference drugs used in the study (Abdelhamid et al., 2019). Similarly, Başoğlu et al. (2013) investigated the antimicrobial activities of azole derivatives synthesized from furan-2-carbohydrazide, finding that some compounds displayed activity against tested microorganisms (Başoğlu et al., 2013).

Antitumor Agents

The compound has also shown promise in the field of antitumor research. Matiichuk et al. (2020) conducted a study where derivatives of 5-(1,3-benzothiazol-2-yl)furan-2-carbaldehyde, a structurally similar compound, were synthesized and screened for antitumor activity. One of the derivatives outperformed reference drugs like 5-fluorouracil and cisplatin in antitumor screening (Matiichuk et al., 2020).

Crystal and Spectral Analysis

In the area of crystal and spectral analysis, Franklin et al. (2011) studied the crystal structure of a Mannich base, which is a structurally related compound, highlighting its molecular structure and hydrogen bonding interactions (Franklin et al., 2011). Sun et al. (2021) synthesized a compound with a similar structure and conducted a detailed study on its crystal structure, vibrational properties, and DFT studies (Sun et al., 2021).

Synthesis and Biological Activity

Further, Demchenko et al. (2015) synthesized a series of novel [1,3]thiazolo[4,5-d]pyridazinones and tested them for analgesic and anti-inflammatory activities, indicating the therapeutic potential of such compounds (Demchenko et al., 2015).

Catalysis and Chemical Synthesis

Also notable is the research by Xu et al. (2017), who synthesized novel N-methyl morpholine-based ionic liquids and used them as catalysts for Knoevenagel condensation, demonstrating the utility of morpholine derivatives in catalysis and chemical synthesis (Xu et al., 2017).